Cas no 58728-68-0 (3(2H)-Isoxazolone, 4-(2-aminoethyl)-5-methyl-)

• Product Name: 3(2H)-Isoxazolone, 4-(2-aminoethyl)-5-methyl-
• CAS No: 58728-68-0
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 341110
• PubChem ID: 12282494
• Update Time: 2025-04-19

3(2H)-Isoxazolone, 4-(2-aminoethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone, 4-(2-aminoethyl)-5-methyl-
• 4-(2-aminoethyl)-5-methyl-1,2-oxazol-3-one
• DTXSID50484098
• AKOS006363091
• 4-(2-aminoethyl)-5-methyl-3-isoxazolol
• 58728-68-0
• 4-(2-Aminoethyl)-5-methylisoxazol-3(2H)-one

• Inchi： 1S/C6H10N2O2/c1-4-5(2-3-7)6(9)8-10-4/h2-3,7H2,1H3,(H,8,9)
• InChI Key： HTCSMBYLKHMDSV-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(N1)=O)CCN

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35